Cas no 2248336-12-9 ((4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride)

• Product Name: (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride
• CAS No: 2248336-12-9
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• CID: 5269103
• Update Time: 2025-05-24

(4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride
• [4-(1H-imidazol-2-yl)phenyl]methanamine;dihydrochloride
• [4-(1H-imidazol-2-yl)phenyl]methanamine dihydrochloride
• starbld0036907
• Z3400142503

• Inchi： 1S/C10H11N3.2ClH/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10;;/h1-6H,7,11H2,(H,12,13);2*1H
• InChI Key： ALNQVYTXAGNNRS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CN=C1C1C=CC(CN)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 54.7

Additional information on (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride

Recent Advances in the Study of (4-(1H-Imidazol-2-yl)phenyl)methanamine Dihydrochloride (CAS: 2248336-12-9)

In recent years, (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride (CAS: 2248336-12-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole-containing phenylmethanamine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as receptors and enzymes. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a focal point for researchers aiming to develop novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride, highlighting its improved yield and purity through a novel catalytic process. The research team employed a combination of palladium-catalyzed cross-coupling and subsequent hydrochloride salt formation to achieve a scalable and efficient synthesis. This advancement addresses previous challenges in the large-scale production of the compound, paving the way for its broader use in preclinical and clinical studies.

Pharmacological evaluations of (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride have revealed its potent activity as a modulator of specific G-protein-coupled receptors (GPCRs). In vitro assays demonstrated its high affinity for certain serotonin and dopamine receptor subtypes, suggesting potential applications in neurological and psychiatric disorders. Moreover, its selectivity profile minimizes off-target effects, a critical factor in reducing adverse reactions in therapeutic settings. These findings were corroborated by molecular docking studies, which provided insights into the compound's binding interactions at the atomic level.

Another significant development involves the compound's application in cancer research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride exhibits inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound demonstrated selective inhibition of HDAC6, which is associated with tumor cell proliferation and metastasis. These results position it as a potential candidate for further development in oncology, particularly in combination therapies with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the clinical translation of (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride. Current research is focused on addressing its pharmacokinetic properties, such as bioavailability and metabolic stability, to ensure its efficacy in vivo. Additionally, toxicological studies are underway to evaluate its safety profile, a crucial step before advancing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these investigations, bringing the compound closer to therapeutic application.

In conclusion, (4-(1H-Imidazol-2-yl)phenyl)methanamine dihydrochloride (CAS: 2248336-12-9) represents a versatile and promising compound in chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with advancements in synthetic methodologies, underscore its potential across various therapeutic areas. Continued research and development efforts will be essential to fully realize its clinical benefits and address existing challenges. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative medical solutions.